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Compound of Interest

Compound Name: Fipravirimat dihydrochloride

Cat. No.: B11927714

Essential safety protocols and logistical plans for the handling and disposal of Fipravirimat
dihydrochloride, a potent HIV-1 inhibitor, are critical for ensuring a safe laboratory
environment. This guide provides procedural, step-by-step instructions for researchers,
scientists, and drug development professionals. The information is based on the available
safety data for the parent compound, Fipravirimat, and should be considered broadly
applicable to the dihydrochloride salt form.

Hazard Identification and Safety Recommendations

Fipravirimat is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] Therefore, stringent adherence to safety protocols is mandatory to minimize
exposure and prevent environmental contamination.
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Hazard Classification GHS Pictogram Precautionary Statements

P264: Wash skin thoroughly
after handling.[1] P270: Do not
eat, drink or smoke when using
this product.[1] P301 + P312:
GHSO07 IF SWALLOWED: Call a
POISON CENTER or
doctor/physician if you feel
unwell.[1] P330: Rinse mouth.

[1]

Acute toxicity, Oral (Category
4)

. - P273: Avoid release to the
Acute aquatic toxicity

GHSO09 environment.[1] P391: Collect
(Category 1) )
spillage.[1]
P501: Dispose of
Chronic aquatic toxicity contents/container to an
GHS09 )
(Category 1) approved waste disposal plant.

[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The selection of
appropriate PPE should be based on a thorough risk assessment of the specific procedures
being performed.
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PPE Level Equipment Purpose

Basic protection from splashes

Standard Laboratory Attire Safety glasses, Lab coat )
and particulates.

Chemical splash goggles, ) ) )
] ] ] Protection against direct eye
Enhanced Protection Chemical-resistant gloves ]
o and skin contact.
(e.g., nitrile)

Added protection for face and

to prevent contamination of

Procedures with Aerosolization  Full-face shield, Double ] o
personal clothing. Use within a

Potential gloves, Disposable gown B )
certified chemical fume hood

or biological safety cabinet.[2]

) o ) o To be used in the event of a
Air-purifying respirator (if high o ] o
) ) significant spill, providing
Spill Cleanup dust/aerosol levels), Chemical- )
] respiratory and full-body
resistant boots and coveralls _
protection.

Experimental Workflow for Safe Handling

The following workflow outlines the key steps for safely handling Fipravirimat dihydrochloride
from receipt to disposal. Adherence to this workflow will minimize the risk of exposure and

contamination.

Click to download full resolution via product page

Caption: Workflow for Handling Fipravirimat Dihydrochloride.

Step-by-Step Handling Procedures
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. Preparation and Planning:

Storage: Upon receipt, store Fipravirimat dihydrochloride at -20°C for the powder form or
-80°C when in solvent.[1] Keep the container tightly sealed and protected from light and
moisture.[3][4]

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment. Identify potential hazards, exposure routes, and necessary control

measures.

Fume Hood/BSC: All manipulations of Fipravirimat dihydrochloride powder and solutions
should be performed in a certified chemical fume hood or a Class Il Biosafety Cabinet (BSC)
to avoid inhalation of dust or aerosols.[1][2]

. Weighing and Solution Preparation:

Don PPE: At a minimum, wear a lab coat, safety glasses, and chemical-resistant gloves. For
procedures with a higher risk of aerosolization, consider additional PPE as outlined in the
table above.

Weighing: Carefully weigh the required amount of Fipravirimat dihydrochloride in a
ventilated enclosure.

Dissolution: Add the appropriate solvent to the powder. Ensure the container is sealed before
mixing to prevent spills and aerosol generation.

. Experimental Procedures:

Containment: Conduct all experimental procedures involving Fipravirimat dihydrochloride
within a chemical fume hood or BSC.

Spill Kit: Ensure a spill kit appropriate for chemical spills is readily accessible.
. Decontamination and Waste Disposal:

Decontamination: After completing the experiment, decontaminate all surfaces and
equipment that may have come into contact with the compound. Use an appropriate cleaning
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agent as determined by your institution's safety protocols.

o Doffing PPE: Remove PPE in a designated area, taking care to avoid self-contamination.
Dispose of disposable PPE as chemical waste.

o Waste Segregation: Segregate all waste contaminated with Fipravirimat dihydrochloride
into clearly labeled, sealed containers. This includes pipette tips, tubes, and any
contaminated disposables.

» Disposal: Dispose of all chemical waste through your institution's approved hazardous waste
disposal program.[1] Do not dispose of Fipravirimat dihydrochloride or its waste down the
drain, as it is very toxic to aquatic life.[1]

Emergency Procedures

Spill Response:

Evacuate: Evacuate the immediate area of the spill.

Alert: Notify your supervisor and institutional safety office.

Secure: Secure the area to prevent entry.

Cleanup: Only trained personnel with appropriate PPE should clean up the spill. Use a
chemical spill kit and follow your institution's established procedures.

First Aid:

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.
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« Ingestion: If swallowed, rinse mouth with water. Do not induce vomiting. Seek immediate
medical attention and provide the safety data sheet to the medical personnel.[1]

Logical Relationship of Safety Measures

The following diagram illustrates the hierarchical approach to mitigating risks associated with
handling potent compounds like Fipravirimat dihydrochloride.

4 )

Hierarchy of Controls

Elimination/Substitution

Engineering Controls
(Fume Hood, BSC)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

- J

Click to download full resolution via product page
Caption: Hierarchy of Controls for Chemical Safety.

By implementing these safety and logistical measures, researchers can confidently and safely
handle Fipravirimat dihydrochloride, fostering a secure and productive research
environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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